Cas no 2309539-73-7 (N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide)

• Product Name: N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide
• CAS No: 2309539-73-7
• MF: C₁₈H₂₀FN₃O
• MW: 313.369307518005
• CID: 6080614
• PubChem ID: 121139175
• Update Time: 2025-08-04

N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide
• 2309539-73-7
• F6439-3098
• N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzamide
• N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-2-fluorobenzamide
• AKOS032680171
• N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-2-fluorobenzamide

• Inchi： 1S/C18H20FN3O/c19-15-4-2-1-3-14(15)18(23)20-9-10-22-17(13-7-8-13)11-16(21-22)12-5-6-12/h1-4,11-13H,5-10H2,(H,20,23)
• InChI Key： FBEYKZVDKACOQT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCCN1C(=CC(C2CC2)=N1)C1CC1)=O

Computed Properties

• Exact Mass: 313.15904043g/mol
• Monoisotopic Mass: 313.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9Ų

Additional information on N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide

Comprehensive Overview of N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide (CAS No. 2309539-73-7)

The compound N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide (CAS No. 2309539-73-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dicyclopropylpyrazole core and a fluorobenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for biological targets, given the rising demand for novel therapeutic agents in oncology and inflammation.

In recent years, the search for small-molecule modulators with high selectivity and efficacy has intensified, driven by advancements in drug discovery technologies. N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide aligns with this trend, as its structural complexity allows for precise interactions with enzymes or receptors. The inclusion of a fluorine atom enhances its metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. This compound is often discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design.

From a synthetic perspective, the preparation of CAS No. 2309539-73-7 involves multi-step organic transformations, including cyclopropanation and amide coupling reactions. These methods are frequently optimized to improve yield and purity, reflecting the broader industry shift toward green chemistry and sustainable practices. Laboratories specializing in custom synthesis often highlight this compound as an example of their capability to handle intricate molecular architectures.

The agrochemical sector also explores derivatives of N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide for their potential as pesticide intermediates. With increasing global emphasis on crop protection and resistance management, such compounds are scrutinized for their environmental impact and efficacy against pests. Regulatory bodies require thorough toxicological studies, which further underscores the need for high-purity standards in production.

Analytical characterization of CAS No. 2309539-73-7 typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry. These tools ensure compliance with stringent quality control measures, a topic frequently queried in pharmaceutical forums and research databases. The compound's spectral data is often shared among academic and industrial circles to facilitate collaborative studies.

Market trends indicate growing interest in fluorinated compounds, partly due to their versatility in material science and electronics. While N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide is primarily explored for biological applications, its physicochemical properties may unlock niche uses in advanced materials. Patent filings related to this compound suggest proprietary developments, making it a subject of competitive intelligence.

In conclusion, N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-fluorobenzamide represents a multifaceted compound with broad interdisciplinary relevance. Its study bridges gaps between organic synthesis, drug development, and agrochemical innovation, aligning with contemporary scientific priorities. As research progresses, this molecule may emerge as a cornerstone in next-generation bioactive agents.